Cas no 1935349-17-9 (1-(1,3-thiazol-2-yl)cyclopropan-1-ol)

• Product Name: 1-(1,3-thiazol-2-yl)cyclopropan-1-ol
• CAS No: 1935349-17-9
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 6138294
• PubChem ID: 131031267
• Update Time: 2025-06-12

1-(1,3-thiazol-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-2-yl)cyclopropan-1-ol
• 1935349-17-9
• EN300-1839211

• Inchi： 1S/C6H7NOS/c8-6(1-2-6)5-7-3-4-9-5/h3-4,8H,1-2H2
• InChI Key： HCQPFMWLBJIHPI-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1(CC1)O

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(1,3-thiazol-2-yl)cyclopropan-1-ol

Introduction to 1-(1,3-thiazol-2-yl)cyclopropan-1-ol (CAS No. 1935349-17-9)

1-(1,3-thiazol-2-yl)cyclopropan-1-ol (CAS No. 1935349-17-9) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct thiazole and cyclopropane moieties, has garnered significant attention due to its potential therapeutic applications and intriguing biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of 1-(1,3-thiazol-2-yl)cyclopropan-1-ol is defined by a cyclopropane ring fused with a thiazole ring, with a hydroxyl group attached to the cyclopropane ring. This unique arrangement of functional groups imparts the compound with a combination of hydrophobic and hydrophilic properties, making it an attractive candidate for various biological studies. The thiazole ring is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The cyclopropane ring, on the other hand, adds rigidity and conformational constraints to the molecule, which can influence its binding interactions with biological targets.

The synthesis of 1-(1,3-thiazol-2-yl)cyclopropan-1-ol has been reported using several methodologies. One common approach involves the reaction of 2-bromothiazole with a suitable cyclopropane derivative in the presence of a base. Another method involves the intramolecular cyclization of an appropriate precursor followed by hydrolysis to introduce the hydroxyl group. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of biological activity, recent studies have highlighted the potential of 1-(1,3-thiazol-2-yl)cyclopropan-1-ol as an inhibitor of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against protein kinase C (PKC), a key enzyme involved in signal transduction pathways associated with cancer progression. The researchers found that 1-(1,3-thiazol-2-yl)cyclopropan-1-ol effectively disrupts PKC-mediated signaling cascades, leading to reduced cell proliferation and increased apoptosis in cancer cells.

Furthermore, 1-(1,3-thiazol-2-yl)cyclopropan-1-ol has shown promise in neurodegenerative disease research. A study conducted at the University of California demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. The researchers observed that treatment with 1-(1,3-thiazol-2-yl)cyclopropan-1-ol significantly reduced neuronal damage in animal models of Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(1,3-thiazol-2-yl)cyclopropan-1-ol have also been investigated to assess its suitability as a therapeutic agent. Preliminary studies indicate that this compound has favorable oral bioavailability and metabolic stability. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its potential therapeutic applications, 1-(1,3-thiazol-2-yl)cyclopropan-1-ol has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it valuable for investigating the underlying mechanisms of various diseases. For example, researchers at Harvard University used this compound to study the role of PKC in insulin signaling pathways, providing new insights into the pathogenesis of diabetes.

The safety profile of 1-(1,3-thiazol-2-yl)cyclopropan-1-ol has been evaluated through preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(1,3-thiazol-2-yl)cyclopropan-1-ol (CAS No. 1935349-17-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, making it an attractive candidate for drug development. Ongoing research continues to uncover new aspects of its mechanism of action and therapeutic potential, paving the way for future advancements in treating various diseases.